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Compound of Interest

Compound Name: 2-(Piperidin-4-yl)acetic acid

Cat. No.: B554703

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(Piperidin-4-yl)acetic acid, a
versatile chemical scaffold with significant applications in pharmaceutical research. This
document details its chemical properties, synthesis, and its role as a key building block in the
development of novel therapeutics, particularly as a gamma-aminobutyric acid (GABA)
analogue and as a precursor for potent enzyme inhibitors.

Core Compound Identification and Properties

2-(Piperidin-4-yl)acetic acid is a piperidine derivative characterized by an acetic acid moiety
attached to the 4-position of the piperidine ring. It is most commonly available as its
hydrochloride salt to improve stability and solubility.

Table 1: Physicochemical Properties of 2-(Piperidin-4-yl)acetic Acid and its Hydrochloride
Salt
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2-(Piperidin-4-yl)acetic

2-(Piperidin-4-yl)acetic

Property . . .
acid acid hydrochloride
CAS Number 51052-78-9 73415-84-6[1][2][31[4]1[5][6][7]
Molecular Formula C7H13NO:2 C7H14CINO2[1][2][6]
Molecular Weight 143.18 g/mol 179.64 g/mol [1][6]
o ) ) 2-(piperidin-4-yl)acetic
IUPAC Name 2-(piperidin-4-yl)acetic acid ) ]
acid;hydrochloride
o o 4-Carboxymethylpiperidine
Synonyms 4-Piperidineacetic acid )
hydrochloride[6]
Appearance Solid Pale yellow solid[3]
Melting Point Not readily available 158-159 °CJ3]
Inert atmosphere, Room
Storage Room temperature[2][3]

Temperature

Synthesis and Chemical Data

The synthesis of 2-(piperidin-4-yl)acetic acid and its derivatives is a critical aspect of its utility
in drug discovery. A common synthetic route involves the reductive amination of a suitable keto-
acid or the modification of pre-existing piperidine rings. For instance, derivatives can be
prepared by reacting 2-(piperidin-4-yl)acetic acid hydrochloride with various agents to modify
the piperidine nitrogen.

Biological Activity and Therapeutic Potential

2-(Piperidin-4-yl)acetic acid serves as a foundational structure for compounds targeting
various biological systems. Its structural similarity to GABA, the primary inhibitory
neurotransmitter in the central nervous system, makes it a valuable starting point for the design
of GABAergic modulators. Furthermore, its chemical handles allow for its incorporation into
more complex molecules, such as enzyme inhibitors and proteolysis-targeting chimeras
(PROTACS).

GABAergic System Modulation
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The GABAergic signaling pathway is crucial for regulating neuronal excitability. Dysregulation
of this system is implicated in numerous neurological and psychiatric disorders. GABA exerts
its effects through ionotropic GABA-A receptors and metabotropic GABA-B receptors. The
structural motif of 2-(piperidin-4-yl)acetic acid can be found in molecules designed to interact
with these receptors or associated proteins like GABA transporters (GATS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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